Cas no 2680536-84-7 (1-(1-Cyclopropylprop-2-yn-1-yl)pyrrolidine)

• Product Name: 1-(1-Cyclopropylprop-2-yn-1-yl)pyrrolidine
• CAS No: 2680536-84-7
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD34183267
• CID: 5645411
• PubChem ID: 165908518
• Update Time: 2025-05-19

1-(1-Cyclopropylprop-2-yn-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylprop-2-yn-1-yl)pyrrolidine
• 2680536-84-7
• EN300-28253247
• 1-(1-Cyclopropylprop-2-yn-1-yl)pyrrolidine

• MDL： MFCD34183267
• Inchi： 1S/C10H15N/c1-2-10(9-5-6-9)11-7-3-4-8-11/h1,9-10H,3-8H2
• InChI Key： BMJQTADZZRLKDA-UHFFFAOYSA-N
• SMILES： N1(CCCC1)C(C#C)C1CC1

Computed Properties

• Exact Mass: 149.120449483g/mol
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-(1-Cyclopropylprop-2-yn-1-yl)pyrrolidine

1-(1-Cyclopropylprop-2-yn-1-yl)pyrrolidine: A Comprehensive Overview

The compound 1-(1-Cyclopropylprop-2-yn-1-yl)pyrrolidine, identified by the CAS number 2680536-84-7, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which serves as a versatile scaffold for various chemical modifications. The integration of a cyclopropyl group and an alkyne moiety into the pyrrolidine structure introduces unique electronic and steric properties, making it a promising candidate for applications in drug discovery, polymer chemistry, and catalysis.

Recent studies have highlighted the potential of 1-(1-Cyclopropylprop-2-yn-1-yl)pyrrolidine as a building block in the synthesis of advanced materials. For instance, researchers have explored its use in the development of stimuli-responsive polymers, where the alkyne group can undergo click chemistry reactions to form robust cross-linked networks. These polymers exhibit exceptional mechanical properties and have been proposed for applications in biomedical devices and soft robotics.

In the context of drug discovery, 1-(1-Cyclopropylprop-2-yn-1-yl)pyrrolidine has been investigated as a potential lead compound for targeting G-protein coupled receptors (GPCRs). The cyclopropyl group contributes to the molecule's lipophilicity, enhancing its ability to penetrate cellular membranes. Additionally, the alkyne moiety provides a site for further functionalization, enabling researchers to explore diverse pharmacophores with tailored bioactivity.

The synthesis of 1-(1-Cyclopropylprop-2-yn-1-yl)pyrrolidine involves a multi-step process that combines principles from organometallic chemistry and transition-metal catalysis. Key steps include the formation of the cyclopropane ring via Simmons-Smith reaction and the subsequent installation of the alkyne group using Sonogashira coupling. These methods ensure high yields and excellent control over stereochemistry, which are critical for downstream applications.

From an environmental perspective, the compound's biodegradability and toxicity profile have been assessed in preliminary studies. Results indicate that 1-(1-Cyclopropylprop-2-yn-1-y) exhibits moderate biodegradability under aerobic conditions, suggesting its potential for sustainable use in industrial processes. However, further research is required to fully understand its ecological impact and optimize its production processes for greener chemistry.

In summary, 1-(1-Cyclopropylprop